Cas no 2877645-16-2 (2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2877645-16-2
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5329595
• PubChem ID: 165434595
• Update Time: 2025-10-31

2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• F6702-2699
• 2877645-16-2
• AKOS040859765
• 2-Methyl-3-[[1-(3-pyridinylmethyl)-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C17H22N4O/c1-14-17(20-8-7-19-14)22-13-15-4-9-21(10-5-15)12-16-3-2-6-18-11-16/h2-3,6-8,11,15H,4-5,9-10,12-13H2,1H3
• InChI Key： LAXBAJDHHCNMOB-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CN=C1OCC1CCN(CC2=CC=CN=C2)CC1

Computed Properties

• Exact Mass: 298.17936134g/mol
• Monoisotopic Mass: 298.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.3±40.0 °C(Predicted)
• pka: 7.38±0.10(Predicted)

Additional information on 2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine

Introduction to 2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine (CAS No. 2877645-16-2)

2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine, identified by its CAS number 2877645-16-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazine family, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a methyl group, a methoxy group, and a piperidine moiety, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine is characterized by a pyrazine core substituted at the 3-position with a methoxy group, which is further connected to a piperidine ring. The piperidine ring itself is linked to a pyridine group via a methyl group, creating a complex and intricate scaffold. This structural complexity not only makes the compound of interest but also opens up numerous possibilities for further chemical modifications and derivatization, which are essential for optimizing its pharmacological properties.

In recent years, there has been growing interest in developing novel compounds that target specific biological pathways with high selectivity and efficacy. 2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine has emerged as a promising candidate in this regard. Its unique structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. This has prompted extensive research into its pharmacological profile, with particular focus on its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of 2-methyl-3-({1-[(pyridin-3-yl)methyl]piperidin-4-y}methoxy)pyrazine is its versatility in drug design. The compound's multifaceted structure allows for the introduction of additional functional groups or modifications at various positions, enabling the creation of derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where the optimization of lead compounds is crucial for developing effective therapeutics.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Pyrazine derivatives, in particular, have shown promise in treating a wide range of diseases, including cancer, neurological disorders, and inflammatory conditions. The structural motifs present in 2-methyl-3-( {1-[ ( pyridin - 3 - yl ) methyl ] piperidin - 4 - y l } methoxy ) pyrazine align well with these trends, making it an attractive scaffold for further investigation.

The synthesis of 2-methyl--( {1-[ ( pyridin - 3 - yl ) methyl ] piperidin - 4 - y l } methoxy ) pyrazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of key intermediates such as pyridinemethanol derivatives and piperidine-based compounds. These intermediates are then coupled together through nucleophilic substitution or other coupling reactions to form the final product.

The use of advanced synthetic techniques has significantly improved the yield and purity of 2-methyl--( {1-[ ( pyridin - 3 - yl ) methyl ] piperidin - 4 - y l } methoxy ) pyrazine, making it more feasible for large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex carbon-carbon bonds present in the molecule.

In terms of pharmacological activity, preliminary studies on 2-methyl--( {1-[ ( pyridin - 3 - yl ) methyl ] piperidin - 4 - y l } methoxy ) pyrazine have revealed intriguing properties that warrant further exploration. The compound exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic benefits in modulating metabolic pathways or inhibiting disease-causing enzymes. Additionally, its interaction with membrane-bound receptors has been investigated, indicating possible applications in treating neurological disorders.

The solubility and bioavailability of 2-methyl--( {1-[ ( pyridin - 3 - yl ) methyl ] piperidin - 4 - y l } methoxy ) pyrazine are also critical factors to consider in drug development. Researchers have explored various formulation strategies to enhance its solubility and improve its absorption profile. These efforts include using prodrugs or co-solvents that can enhance its bioavailability upon administration.

The future prospects for 2-methyl--( {1-[ ( pyridin - 3 - yl ) methyl ] piperidin - 4 - y l } methoxy ) pyrazine are vast and exciting. As our understanding of biological pathways continues to expand, new opportunities will arise for exploiting this compound's unique properties. Furthermore, advancements in computational chemistry and artificial intelligence are expected to accelerate the discovery and optimization of novel derivatives based on this scaffold.

In conclusion,2-methyl--( {1-[ ( pyridin - 3 - yl ) methyl ] piperidin --y l } methoxy ) pyrazine (CAS No. 2877645--16--) represents a significant advancement in pharmaceutical chemistry. Its complex structure, versatile synthetic pathways, and promising pharmacological activities make it a valuable asset in the search for new therapeutics. As research continues to unfold, this compound is poised to play an important role in addressing some of the most challenging diseases faced by humanity today.